Unique CB1 Antagonist / CB2 Agonist Functional Selectivity Versus Series Analogs PSB-SB-1201, PSB-SB-1202, and PSB-SB-1204
In radioligand binding and cAMP accumulation assays conducted within a single study, PSB-SB-1203 (25b) is the only compound in the 7-alkyl-3-benzylcoumarin series that simultaneously blocks CB1 receptors (Ki 0.244 μM) and activates CB2 receptors (Ki 0.210 μM, EC50 0.054 μM). By contrast, PSB-SB-1201 (19a) is a selective CB1 antagonist (Ki 0.022 μM) with no reported CB2 agonism; PSB-SB-1202 (21a) is a dual CB1/CB2 full agonist (CB1 Ki 0.032 μM, EC50 0.056 μM; CB2 Ki 0.049 μM, EC50 0.014 μM); and PSB-SB-1204 (27b) is a selective CB2 agonist (CB1 Ki 1.59 μM; CB2 Ki 0.068 μM, EC50 0.048 μM) [1].
| Evidence Dimension | Functional selectivity profile (CB1 efficacy, CB2 efficacy) |
|---|---|
| Target Compound Data | PSB-SB-1203: CB1 Ki 0.244 μM (antagonist); CB2 Ki 0.210 μM, EC50 0.054 μM (agonist) |
| Comparator Or Baseline | PSB-SB-1201: CB1 Ki 0.022 μM (antagonist only); PSB-SB-1202: CB1 Ki 0.032 μM, EC50 0.056 μM (agonist), CB2 Ki 0.049 μM, EC50 0.014 μM (agonist); PSB-SB-1204: CB1 Ki 1.59 μM, CB2 Ki 0.068 μM, EC50 0.048 μM (agonist only) |
| Quantified Difference | PSB-SB-1203 is the only compound exhibiting CB1 antagonism combined with CB2 agonism; PSB-SB-1201 lacks CB2 agonism, PSB-SB-1202 is a dual agonist, and PSB-SB-1204 has >6.5-fold weaker CB1 affinity and lacks CB1 antagonism. |
| Conditions | Radioligand binding ([3H]CP-55,940) and cAMP accumulation assays in CHO cells expressing human CB1 or CB2 receptors. |
Why This Matters
For studies requiring concurrent CB1 blockade and CB2 activation—such as investigating CB1-mediated psychoactive side-effect mitigation while retaining CB2-driven anti-inflammatory efficacy—no other coumarin analog can replace PSB-SB-1203 without altering the experimental outcome.
- [1] Rempel V, Volz N, Hinz S, Karcz T, Meliciani I, Nieger M, Wenzel W, Bräse S, Müller CE. 7-Alkyl-3-benzylcoumarins: a versatile scaffold for the development of potent and selective cannabinoid receptor agonists and antagonists. J Med Chem. 2012;55(18):7967-7977. DOI: 10.1021/jm3008213. View Source
